Glycoursodeoxycholic Acid-D4
Glycoursodeoxycholic Acid-D4
Brand Name:
Vulcanchem
CAS No.:
2044276-17-5
VCID:
VC0149536
InChI:
InChI=1S/C26H43NO5/c1-15(4-7-22(30)27-14-23(31)32)18-5-6-19-24-20(9-11-26(18,19)3)25(2)10-8-17(28)12-16(25)13-21(24)29/h15-21,24,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32)/t15-,16+,17-,18-,19?,20?,21+,24?,25+,26-/m1/s1/i8D2,12D2
SMILES:
CC(CCC(=O)NCC(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C
Molecular Formula:
C26H39D4NO5
Molecular Weight:
453.65
Glycoursodeoxycholic Acid-D4
CAS No.: 2044276-17-5
Reference Standards
VCID: VC0149536
Molecular Formula: C26H39D4NO5
Molecular Weight: 453.65
Purity: >95% by NMR; >98% atom D
| CAS No. | 2044276-17-5 |
|---|---|
| Product Name | Glycoursodeoxycholic Acid-D4 |
| Molecular Formula | C26H39D4NO5 |
| Molecular Weight | 453.65 |
| IUPAC Name | 2-[[(4R)-4-[(3R,5S,7S,10S,13R,17R)-2,2,4,4-tetradeuterio-3,7-dihydroxy-10,13-dimethyl-3,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]acetic acid |
| Standard InChI | InChI=1S/C26H43NO5/c1-15(4-7-22(30)27-14-23(31)32)18-5-6-19-24-20(9-11-26(18,19)3)25(2)10-8-17(28)12-16(25)13-21(24)29/h15-21,24,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32)/t15-,16+,17-,18-,19?,20?,21+,24?,25+,26-/m1/s1/i8D2,12D2 |
| SMILES | CC(CCC(=O)NCC(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
| Purity | >95% by NMR; >98% atom D |
| PubChem Compound | 154731432 |
| Last Modified | Nov 14 2021 |
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